1-Bromo-2-chloro-4-ethoxybenzene
Cat. No. B1291550
M. Wt: 235.5 g/mol
InChI Key: QOVFYQVZTTUBMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06713471B1
Procedure details
n-Butyllithium (1.6 M solution in hexanes, 23.5 mmol, 14.7 mL) was added to l-bromo-2-chloro-4-ethoxybenzene (19.5 mmol, 4.59 g) in THF (120 mL) at −78° C. under an atmosphere of nitrogen. After stirring for thirty minutes the trimethylborate (76.6 mmol, 8.7 mL) was added over twenty minutes. The reaction was allowed to warm to room temperature overnight while stirring. The solution was then acidified with HCl (3 M, 200 mL), and extracted into EtOAc. The EtOAc was then extracted with NaOH (1 N, 4×100 mL), which was subsequently acidified with concentrated HCl forming a white precipitate. The white precipitate (2.25 g, 58%) was filtered and dried to afford (2-Chloro-4-ethoxyphenyl)boronic acid. 1H NMR (CDCl3, 300 MHz): 7.87 (1H, d, J 8.4 Hz), 6.88 (1H, d, J 2.5 Hz), 6.84 (1H, dd, J 8.4 and 2.5 Hz), 5.53 (2H, br. s), 4.06 (2H, q, J 7.07 Hz), 1.42 (3H, t, J 7.0 Hz.)
Identifiers
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REACTION_CXSMILES
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C([Li])CCC.Br[C:7]1[CH:12]=[CH:11][C:10]([O:13][CH2:14][CH3:15])=[CH:9][C:8]=1[Cl:16].C[O:18][B:19](OC)[O:20]C.Cl>C1COCC1>[Cl:16][C:8]1[CH:9]=[C:10]([O:13][CH2:14][CH3:15])[CH:11]=[CH:12][C:7]=1[B:19]([OH:20])[OH:18]
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Inputs
Step One
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Name
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Quantity
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14.7 mL
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Type
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reactant
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Smiles
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C(CCC)[Li]
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Name
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Quantity
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4.59 g
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Type
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reactant
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Smiles
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BrC1=C(C=C(C=C1)OCC)Cl
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Name
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Quantity
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120 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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8.7 mL
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Type
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reactant
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Smiles
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COB(OC)OC
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Step Three
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Name
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Quantity
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200 mL
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Type
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reactant
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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while stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was added over twenty minutes
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted into EtOAc
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EXTRACTION
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Type
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EXTRACTION
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Details
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The EtOAc was then extracted with NaOH (1 N, 4×100 mL), which
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FILTRATION
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Type
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FILTRATION
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Details
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The white precipitate (2.25 g, 58%) was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=C(C=CC(=C1)OCC)B(O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
